(3-(4-bromophenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone

• IUPAC Name: [5-(4-bromophenyl)-3-(3-nitrophenyl)-3,4-dihydropyrazol-2-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C20H14BrN3O3S/c21-15-8-6-13(7-9-15)17-12-18(14-3-1-4-16(11-14)24(26)27)23(22-17)20(25)19-5-2-10-28-19/h1-11,18H,12H2
• InChI Key: IXAACJQPADAAQK-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=C(C=C2)Br)C(=O)C3=CC=CS3)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C20H14BrN3O3S
• Molecular Weight: 456.3 g/mol

Description

(3-(4-bromophenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone is a useful research compound. Its molecular formula is C20H14BrN3O3S and its molecular weight is 456.31. The purity is usually 95%.
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Scientific Research Applications

Microwave Assisted Synthesis and Biological Evaluation

A study explored the microwave-assisted synthesis of pyrazoline derivatives, including the compound , noting its higher yields and environmentally friendly process compared to conventional methods. The derivatives showcased significant in vivo anti-inflammatory and in vitro antibacterial activity, suggesting their potential as molecular templates for therapeutic purposes (Ravula et al., 2016).

Anticancer and Antitubercular Properties

In another study, the compound demonstrated strong binding affinity in molecular docking studies and was found to exhibit potent anticancer activity against human breast cancer cell lines, as well as significant antitubercular activity, indicating its therapeutic potential in combating various diseases (Radhika et al., 2020).

Antimicrobial Applications

A series of pyrazoline derivatives including the compound of interest was synthesized and showed promising antimicrobial activity, comparable to standard drugs. The presence of the methoxy group in certain compounds notably enhanced their antimicrobial efficacy, marking them as potential candidates for developing new antimicrobial agents (Kumar et al., 2012).

Enzyme Inhibitory and Molecular Docking Analysis

The compound was also evaluated for its enzyme inhibitory activities against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST). It showcased potent inhibition, with molecular docking studies indicating significant interactions at enzyme active sites. This highlights its potential for further structural modifications and pharmacological studies related to enzyme inhibitors (Cetin et al., 2021).